Cas no 1806280-59-0 (Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate
• CAS No: 1806280-59-0
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4958348
• Update Time: 2025-05-19

Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-2-19-11(18)8-3-7(5-16)4-10(9(8)6-17)20-12(13,14)15/h3-4,17H,2,6H2,1H3
• InChI Key： TVXNGEKYUXWNIQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=CC(C(=O)OCC)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 2.7
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate

Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate (CAS No. 1806280-59-0): A Comprehensive Overview

Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate, identified by its CAS number 1806280-59-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and intermediates. The presence of multiple functional groups, including a cyano group, a hydroxymethyl group, and a trifluoromethylthio moiety, makes it a versatile building block for synthetic chemists.

The< strong>Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate molecule exhibits a benzoate backbone, which is a common scaffold in medicinal chemistry. The benzoate group is known for its stability and compatibility with various biological systems, making it an ideal candidate for drug design. The cyano group at the 5-position introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the hydroxymethyl group at the 2-position provides a site for further functionalization, enabling the synthesis of more complex derivatives.

The trifluoromethylthio group at the 3-position is particularly noteworthy, as it imparts unique electronic and steric properties to the molecule. Trifluoromethylthio groups are frequently employed in drug development due to their ability to modulate metabolic stability and binding affinity. Recent studies have highlighted the role of trifluoromethylthio-containing compounds in enhancing the pharmacological activity of various therapeutic agents. For instance, compounds with this moiety have been shown to exhibit improved binding to enzymes and receptors, leading to more potent and selective drug candidates.

In recent years, there has been growing interest in the synthesis of< strong>Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate and its derivatives for use in pharmaceutical research. Advanced synthetic methodologies have been developed to facilitate the efficient preparation of this compound, including multi-step organic transformations and catalytic processes. These advancements have enabled researchers to explore its potential applications in drug discovery more effectively.

The< strong>Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate has also been investigated for its role in bioorganic chemistry. Its unique structural features make it a valuable intermediate for the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules. Researchers have utilized this compound to construct complex scaffolds that mimic natural products and have demonstrated promising biological activities. For example, derivatives of this compound have shown potential as inhibitors of various enzymes involved in metabolic pathways relevant to human diseases.

One of the most exciting areas of research involving< strong>Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate is its application in the development of antiviral agents. The structural features of this compound allow it to interact with viral enzymes and proteins, potentially disrupting viral replication cycles. Preliminary studies have indicated that certain derivatives exhibit inhibitory effects against viruses such as influenza and hepatitis C. These findings underscore the importance of< strong>Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate as a starting material for designing novel antiviral therapies.

In addition to its pharmaceutical applications, Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate has potential uses in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) and other optoelectronic devices. The presence of multiple functional groups also allows for modifications that can tailor its physical properties for specific applications.

The synthesis and characterization of< strong>Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate have been subjects of numerous scientific publications. Researchers have employed various spectroscopic techniques, such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS), to elucidate its structure and confirm its identity. These studies have provided valuable insights into its chemical behavior and reactivity.

The future prospects for< strong>Ethyl 5-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate are promising, with ongoing research aimed at expanding its applications in drug discovery and materials science. As synthetic methodologies continue to evolve, new derivatives with enhanced properties are expected to be developed. These advancements will likely contribute to the discovery of novel therapeutic agents and innovative materials with significant societal benefits.